Cas no 76566-50-2 (Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI))
76566-50-2 structure
Product Name:Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI)
CAS No:76566-50-2
MF:C16H7FeN5
MW:325.105283021927
CID:574403
PubChem ID:5150361
Update Time:2025-04-19
Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI)
- cyclopenta-1,3-diene,N-(cyclopenta-2,4-dien-1-ylmethyl)-7H-purin-6-amine,iron
- N(6)-ferrocenylmethyladenine
- NSC354476
- 76566-50-2
- NSC-354476
-
- Inchi: 1S/C11H6N5.C5H.Fe/c1-2-4-8(3-1)5-12-10-9-11(14-6-13-9)16-7-15-10;1-2-4-5-3-1;/h6-7H,5H2,(H2,12,13,14,15,16);1H;/q2*-5;
- InChI Key: URJBLCKONPYMLN-UHFFFAOYSA-N
- SMILES: [Fe].N(C1C2=C(N=CN2)N=CN=1)C[C-]1[C-]=[C-][C-]=[C-]1.[CH-]1[C-]=[C-][C-]=[C-]1
Computed Properties
- Exact Mass: 325.00500
- Monoisotopic Mass: 325.005081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 424
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.49000
- LogP: 2.13550
Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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